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Introduction

Strontium fluoride (SrF2) is an inorganic crystalline material with a wide transparency range
from the vacuum ultraviolet (VUV) to the mid-infrared (mid-IR) spectrum (0.13-12.5 pum).[1] Its
unique optical properties, including a low refractive index, low phonon energy, and a negative
thermo-optic coefficient, make it a valuable material for various applications.[1] These
applications include optical components such as lenses and windows for UV and IR
spectroscopy, scintillators for detecting radiation, and as a host material for rare-earth elements
in solid-state lasers. High-quality single crystals are essential for these applications to minimize
scattering and absorption losses and to ensure uniform optical and physical properties.

This document provides an overview and detailed protocols for the primary techniques used to
grow strontium fluoride single crystals: the Bridgman-Stockbarger method, the Czochralski
method, and the Hydrothermal Synthesis method.

Crystal Growth Techniques: A Comparative
Overview

The selection of a crystal growth technique for SrF2 depends on the desired crystal size, purity,
and crystalline perfection. The most common methods are melt growth techniques, namely the
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Bridgman-Stockbarger and Czochralski methods. Hydrothermal synthesis offers a lower-

temperature alternative.
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Quantitative Data Summary

The following table summarizes typical quantitative parameters for the growth of SrFz and
similar fluoride single crystals. Data for pure SrFz is limited in the literature; therefore, values

from CaFz and mixed fluoride crystal growth are included as representative examples.

Bridgman- _ Hydrothermal
Parameter Czochralski ]
Stockbarger Synthesis
Highly variable,

Growth Rate

1-10 mm/h[8]

1.5 -2 mm/h (for
Cal—xserZ)[g]

generally slower than

melt growth

Crystal Size

(Diameter)

Up to 20 mm (for
CaF2)

Up to 30 mm (for
Ca.l—xserZ)[g]

Typically smaller, bulk
crystal growth is less

common

Temperature Gradient

~80 °C/cm (for PbF2-
CdF2-SrF2 system)[8]

10-100 °C/cm

(general)

Lower temperature

process

Melt Temperature

>1477 °C (Melting
point of SrF2)

Slightly above 1477
°C

100 - 800 °C

Pressure

Vacuum or inert

atmosphere

Inert atmosphere

(e.g., Argon)

High pressure

(autoclave)

Dislocation Density

5x10%-2x10°>cm=2
(for CaF2)

Generally lower than

Bridgman

Can be low due to
lower growth

temperature

Experimental Protocols
Raw Material Preparation and Purification

High-purity starting material is crucial for growing high-quality SrF2 single crystals.

Commercially available SrF2 powder (99.99% or higher) is typically used. Oxygen and water
are common impurities that can lead to defects such as scattering centers and absorption
bands in the final crystal.[10] Therefore, a purification step involving a scavenger is essential.

Protocol for Raw Material Purification:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.mdpi.com/2410-3896/8/3/73
https://arxiv.org/pdf/0708.4323
https://arxiv.org/pdf/0708.4323
https://www.mdpi.com/2410-3896/8/3/73
https://www.researchgate.net/publication/301263110_Fluoride_Bulk_Crystals_Growth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Mixing: Mix the raw SrF2 powder with a scavenger agent. Common scavengers for fluorides
include lead fluoride (PbF2) or zinc fluoride (ZnF2).[11][12] The typical concentration of the
scavenger is 0.5-2 wt%.

e Drying: Heat the mixture under vacuum at a temperature of 200-400 °C for several hours to
remove adsorbed water.

e Melting and Scavenging: In the crystal growth furnace, heat the purified powder above its
melting point (1477 °C) in a fluorinating atmosphere (e.g., a mixture of inert gas and CF4) or
in the presence of the scavenger. The scavenger reacts with residual oxygen and water to
form volatile oxides that can be pumped away.

Bridgman-Stockbarger Method

The Bridgman-Stockbarger technique is a widely used method for growing fluoride crystals due
to its relative simplicity and good control over the crystal shape.[13] It involves the directional
solidification of the molten material in a vertically oriented furnace with a defined temperature
gradient.[2]

Protocol:

o Crucible Preparation: Use a crucible made of a material that is inert to molten fluorides, such
as high-purity graphite or platinum.[14] The crucible should have a conical or pointed tip to
promote the growth of a single nucleus.

o Loading the Crucible: Load the purified SrF2 raw material into the crucible. A seed crystal of
a specific orientation can be placed at the bottom of the crucible to control the orientation of
the resulting crystal.

o Furnace Setup: Place the crucible in a multi-zone vertical furnace. The furnace should be
capable of creating a stable temperature gradient across the solid-liquid interface. A typical
setup includes a hot zone above the melting point of SrF2 and a cold zone below it.[2]

o Melting and Homogenization: Heat the furnace to a temperature approximately 50-100 °C
above the melting point of SrF2 to ensure complete melting and homogenization of the raw
material. Maintain this temperature for several hours.
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o Crystal Growth: Lower the crucible through the temperature gradient at a constant rate.
Typical lowering rates for fluoride crystals are in the range of 1-10 mm/h.[8] The crystal will
start to nucleate at the cool tip of the crucible and solidify as the crucible moves into the
colder zone.

o Cooling: After the entire melt has solidified, cool the crystal down to room temperature slowly
over a period of several hours to days to prevent thermal shock and the formation of cracks.
A typical cooling rate is around 100 °C/h.[8]

Czochralski Method

The Czochralski method is capable of producing large, high-quality single crystals with low
dislocation densities, as the growing crystal is not in contact with the crucible walls.[3][4]

Protocol:

e Crucible and Furnace Setup: Place the purified SrF2 raw material in a crucible made of a
suitable material like graphite or platinum. The crucible is placed inside a Czochralski crystal
puller, which is a furnace with a controlled atmosphere (typically inert gas like argon).

e Melting and Homogenization: Heat the crucible to melt the SrF2 powder completely and
maintain a temperature slightly above its melting point to ensure a stable melt.

» Seeding: Lower a seed crystal of the desired orientation, held by a rotating pull rod, until it
just touches the surface of the melt. Allow the seed to partially melt to ensure a good
interface with the growing crystal.

o Crystal Pulling: Slowly pull the seed crystal upwards while rotating it. The melt solidifies on
the seed, forming a single crystal. Typical pulling rates for fluorides are in the range of 1-5
mm/h, and rotation rates are between 5-20 rpm.[3][9] The diameter of the growing crystal is
controlled by adjusting the pulling rate and the melt temperature.

o Growth and Cooling: Continue pulling until a crystal of the desired length is obtained. After
the growth is complete, slowly withdraw the crystal from the melt and cool it down to room
temperature gradually to avoid thermal stress.

Hydrothermal Synthesis
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Hydrothermal synthesis is a solution growth method that is particularly useful for materials that
are incongruently melting or have a high vapor pressure at their melting point. For SrF2, it offers
a low-temperature route to crystallization.[6]

Protocol:

e Precursor Preparation: Prepare a saturated aqueous solution of a soluble strontium salt,
such as strontium nitrate (Sr(NOs)z2) or strontium chloride (SrClz). A separate solution of a
fluoride source, such as sodium fluoride (NaF) or hydrofluoric acid (HF), is also prepared.

e Autoclave Setup: Place the strontium and fluoride solutions in a Teflon-lined stainless steel
autoclave. A mineralizer, such as a mineral acid or base, may be added to control the pH and
enhance the solubility of the precursors.

o Crystal Growth: Seal the autoclave and place it in a furnace. Heat the autoclave to a
temperature between 100 °C and 800 °C. The pressure inside the autoclave will increase
due to the heating of the aqueous solution. The SrFz will precipitate and crystallize from the
supersaturated solution. The growth can be spontaneous or on a seed crystal placed inside
the autoclave.

o Cooling and Crystal Retrieval: After a growth period of several days to weeks, slowly cool the
furnace down to room temperature. Open the autoclave and retrieve the grown SrF2 crystals.
Wash the crystals with deionized water to remove any residual salts.

Visualizations
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Caption: Workflow for the Bridgman-Stockbarger crystal growth method.
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Caption: Workflow for the Czochralski crystal growth method.
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Caption: Workflow for the Hydrothermal Synthesis of SrFz crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


http://www.siccas.com/SrF2-crystal-1.htm
https://thermcraftinc.com/what-is-a-bridgman-furnace/
https://en.wikipedia.org/wiki/Czochralski_method
https://www.bohrium.com/paper-details/hydrothermal-synthesis-of-srf2-yb3-er3-micro-nanocrystals-with-multiform-morphologies-and-upconversion-properties/811681677557366784-3441
https://www.bohrium.com/paper-details/hydrothermal-synthesis-of-srf2-yb3-er3-micro-nanocrystals-with-multiform-morphologies-and-upconversion-properties/811681677557366784-3441
https://www.bohrium.com/paper-details/hydrothermal-synthesis-of-srf2-yb3-er3-micro-nanocrystals-with-multiform-morphologies-and-upconversion-properties/811681677557366784-3441
https://www.korth.de/en/materials/detail/Strontium%20Fluoride
https://www.researchgate.net/publication/241727341_Bulk_single_crystal_growth_from_hydrothermal_solutions
https://pubmed.ncbi.nlm.nih.gov/24734672/
https://pubmed.ncbi.nlm.nih.gov/24734672/
https://www.mdpi.com/2410-3896/8/3/73
https://arxiv.org/pdf/0708.4323
https://www.researchgate.net/publication/301263110_Fluoride_Bulk_Crystals_Growth
https://www.sic.cas.cn/zt/yzw/lwzz/201905/P020190524541546074274.pdf
https://www.researchgate.net/figure/Optical-properties-of-the-Nd-Gd-codoped-SrF2-single-crystals-and-ceramics-A-C_fig1_337792248
https://www.mdpi.com/2073-4352/11/7/793
https://www.researchgate.net/publication/313328188_The_Bridgman_method_growth_and_spectroscopic_characterization_of_calcium_fluoride_single_crystals
https://www.benchchem.com/product/b1293750#strontium-fluoride-single-crystal-growth-techniques
https://www.benchchem.com/product/b1293750#strontium-fluoride-single-crystal-growth-techniques
https://www.benchchem.com/product/b1293750#strontium-fluoride-single-crystal-growth-techniques
https://www.benchchem.com/product/b1293750#strontium-fluoride-single-crystal-growth-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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